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The peptide-based cancer vaccine Onilcamotide (RV001) did not achieve its primary endpoint

in the phase 2b BRaVac clinical trial (NCT04114825), showing no significant improvement over

placebo in preventing disease progression in patients with prostate cancer experiencing

biochemical recurrence after curative-intent therapy.[1][2][3][4]

This comparison guide provides a summary of the available clinical trial results for

Onilcamotide compared to placebo, targeting an audience of researchers, scientists, and drug

development professionals. The information is based on publicly available data, primarily from

press releases and clinical trial registry information, as a full peer-reviewed publication with

detailed quantitative results has not been identified.

Data Presentation
Detailed quantitative data from the BRaVac trial has not been fully publicly disclosed. The trial's

sponsor, RhoVac AB, announced that the study failed to meet its primary endpoint, which was

to demonstrate the superiority of Onilcamotide over placebo in reducing the risk of

progression.[3][4][5] Progression was defined as a doubling of Prostate-Specific Antigen (PSA)

levels, clinical recurrence, or death.[1][3]

Table 1: BRaVac Phase 2b Trial (NCT04114825) - Top-Line Results
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Outcome Measure Onilcamotide Placebo Result

Primary Endpoint

Prevention of

Progression

Not Superior to

Placebo
-

Primary endpoint not

met[1][2][3][4]

Safety

Unexpected Toxicities None Observed -
Favorable safety

profile confirmed[1][3]

Without the public release of the full dataset, a detailed quantitative comparison of progression-

free survival (PFS), hazard ratios, and p-values between the Onilcamotide and placebo arms

cannot be provided at this time.

Experimental Protocols
BRaVac Trial (NCT04114825) Methodology

The BRaVac study was a randomized, double-blind, placebo-controlled phase 2b clinical trial.

[1]

Patient Population: The trial enrolled approximately 180 male patients with a history of

prostatic adenocarcinoma who had undergone curative-intent therapy (radical prostatectomy

or definitive radiotherapy) and subsequently experienced biochemical recurrence.[1] Key

inclusion criteria included no distant metastases and a PSA doubling time of >3 months and

<12 months.[1]

Treatment Arms:

Onilcamotide Arm: Patients received subcutaneous injections of Onilcamotide.

Placebo Arm: Patients received subcutaneous injections of a placebo.

Vaccination Schedule: The treatment regimen consisted of a total of 12 vaccinations. The

initial "priming period" involved 6 vaccinations administered every 2 weeks. This was
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followed by a "maintenance period" of 5 vaccinations given every 4 weeks. The final, 12th

vaccination was administered 6 months after the 11th dose.[1]

Mechanism of Action
Onilcamotide is a peptide-based cancer vaccine that targets the RhoC protein, which is

overexpressed in metastatic cancer cells. The vaccine is designed to stimulate the patient's

immune system to identify and eliminate these cancerous cells.

The proposed signaling pathway is as follows:

Onilcamotide is administered via subcutaneous injection.

Antigen-presenting cells (APCs), such as dendritic cells, take up the Onilcamotide peptide.

APCs process the peptide and present it on their surface via MHC class II molecules.

These APCs then activate naïve T-helper cells (CD4+ T cells).

The activated T-helper cells can then help in the activation of cytotoxic T-lymphocytes (CTLs

or CD8+ T cells) which are capable of recognizing and killing cancer cells that express the

RhoC protein.
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Caption: Onilcamotide's proposed mechanism of action.
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The workflow for the BRaVac clinical trial followed a standard double-blind, placebo-controlled

design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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